Cas no 269742-39-4 (1,4-Phenanthrenedione,10-(acetyloxy)-2-[2-(acetyloxy)-1-methylethyl]-4b,5,6,7,8,8a,9,10-octahydro-3-hydroxy-4b,8,8-trimethyl-,(4bS,8aS,10R)-)
269742-39-4 structure
Product Name:1,4-Phenanthrenedione,10-(acetyloxy)-2-[2-(acetyloxy)-1-methylethyl]-4b,5,6,7,8,8a,9,10-octahydro-3-hydroxy-4b,8,8-trimethyl-,(4bS,8aS,10R)-
CAS No:269742-39-4
MF:C24H32O7
MW:432.506688117981
CID:239010
PubChem ID:14164993
Update Time:2025-04-19
1,4-Phenanthrenedione,10-(acetyloxy)-2-[2-(acetyloxy)-1-methylethyl]-4b,5,6,7,8,8a,9,10-octahydro-3-hydroxy-4b,8,8-trimethyl-,(4bS,8aS,10R)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Phenanthrenedione,10-(acetyloxy)-2-[2-(acetyloxy)-1-methylethyl]-4b,5,6,7,8,8a,9,10-octahydro-3-hydroxy-4b,8,8-trimethyl-,(4bS,8aS,10R)-
- 16-Acetoxy-7-O-acetylhorminone
- (7α)-12-Hydroxy-11,14-dioxoabieta-8,12-diene-7,16-diyl diacetate
- 1,4-Phenanthrenedione,10-(acetyloxy)-2-[2-(acetyloxy)-1-methylethyl]-4b,5,6,7,8,8a,9,10-octahy...
- 1,4-Phenanthrenedione,10-(acetyloxy)-2-[2-(acetyloxy)-1-methylethyl]-4b,5,6,7,8,8a,9,10-octahydro-3-hydroxy-4b,8,8-trimethyl-
- [ "" ]
- SCHEMBL22861865
- AKOS032962226
- CID 14164993
- 269742-39-4
- 2-[(4bS,8aS,10R)-10-acetyloxy-1-hydroxy-4b,8,8-trimethyl-3,4-dioxo-5,6,7,8a,9,10-hexahydrophenanthren-2-yl]propyl acetate
- FS-9697
- DA-59881
-
- Inchi: 1S/C24H32O7/c1-12(11-30-13(2)25)17-20(27)18-15(31-14(3)26)10-16-23(4,5)8-7-9-24(16,6)19(18)22(29)21(17)28/h12,15-16,27H,7-11H2,1-6H3/t12?,15-,16+,24+/m1/s1
- InChI Key: DPCAYMPTUWTOLE-IASILQIZSA-N
- SMILES: O(C(C)=O)[C@H]1C2C(=C(C(C)COC(C)=O)C(C(C=2[C@@]2(C)CCCC(C)(C)[C@@H]2C1)=O)=O)O
Computed Properties
- Exact Mass: 432.21486
- Monoisotopic Mass: 432.21480336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 907
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 107Ų
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.2±0.1 g/cm3
- Boiling Point: 534.0±50.0 °C at 760 mmHg
- Flash Point: 174.4±23.6 °C
- PSA: 106.97
- LogP: 3.61410
- Vapor Pressure: 0.0±3.2 mmHg at 25°C
1,4-Phenanthrenedione,10-(acetyloxy)-2-[2-(acetyloxy)-1-methylethyl]-4b,5,6,7,8,8a,9,10-octahydro-3-hydroxy-4b,8,8-trimethyl-,(4bS,8aS,10R)- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
1,4-Phenanthrenedione,10-(acetyloxy)-2-[2-(acetyloxy)-1-methylethyl]-4b,5,6,7,8,8a,9,10-octahydro-3-hydroxy-4b,8,8-trimethyl-,(4bS,8aS,10R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A43310-5mg |
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| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2643-1 mg |
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¥2595.00 | 2022-04-26 | ||
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$2,488.00 | 2023-01-02 | ||
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| TargetMol Chemicals | TN2643-1 mL * 10 mM (in DMSO) |
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1,4-Phenanthrenedione,10-(acetyloxy)-2-[2-(acetyloxy)-1-methylethyl]-4b,5,6,7,8,8a,9,10-octahydro-3-hydroxy-4b,8,8-trimethyl-,(4bS,8aS,10R)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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